![molecular formula C21H19N5O3 B5632330 1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide](/img/structure/B5632330.png)
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide
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Overview
Description
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide, also known as PPNP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPNP belongs to the class of proline amide derivatives and is known to exhibit various biochemical and physiological effects.
Mechanism of Action
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide exerts its therapeutic effects by modulating various signaling pathways in the body. This compound has been found to inhibit the activity of enzymes such as HDAC and PARP, which are involved in the regulation of gene expression and DNA repair. In addition, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been found to reduce oxidative stress and inflammation in the brain, thus exhibiting neuroprotective effects. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines, thus exhibiting anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide has several advantages for lab experiments, such as its high potency and selectivity towards its target enzymes. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide. Firstly, further studies are needed to explore the potential therapeutic applications of this compound in various diseases such as cancer, neurodegenerative disorders, and inflammation. Secondly, the mechanism of action of this compound needs to be further elucidated to understand its mode of action in the body. Finally, further studies are needed to optimize the synthesis method of this compound to improve its solubility and reduce its potential toxicity.
Synthesis Methods
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide can be synthesized through a multistep process involving the reaction of pyridazin-4-ylcarbonyl chloride with 2-(pyridin-3-yloxy)phenylamine, followed by the addition of L-proline amide. The final product is obtained through purification and isolation using various techniques such as column chromatography, recrystallization, and HPLC.
Scientific Research Applications
1-(pyridazin-4-ylcarbonyl)-N-[2-(pyridin-3-yloxy)phenyl]-L-prolinamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammation. This compound has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. In addition, this compound has also been shown to possess neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, this compound has been studied for its anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
(2S)-1-(pyridazine-4-carbonyl)-N-(2-pyridin-3-yloxyphenyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O3/c27-20(18-7-4-12-26(18)21(28)15-9-11-23-24-13-15)25-17-6-1-2-8-19(17)29-16-5-3-10-22-14-16/h1-3,5-6,8-11,13-14,18H,4,7,12H2,(H,25,27)/t18-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOVWDSSRKGOUFD-SFHVURJKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CN=NC=C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)C2=CN=NC=C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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